![molecular formula C15H17N3O B1384574 5-benzyl-2-(cyclopropylamino)-6-methylpyrimidin-4(3H)-one CAS No. 1379811-74-1](/img/structure/B1384574.png)
5-benzyl-2-(cyclopropylamino)-6-methylpyrimidin-4(3H)-one
Overview
Description
5-Benzyl-2-(cyclopropylamino)-6-methylpyrimidin-4(3H)-one (hereafter referred to as 5-B2C6M4O) is a synthetic compound that has been studied for its potential in a variety of scientific research applications. It is a heterocyclic compound with a cyclopropyl group, a benzyl group, and a pyrimidine ring. 5-B2C6M4O has been studied for its potential to act as a ligand or catalyst in various biochemical and physiological processes, as well as its potential to be used in laboratory experiments.
Scientific Research Applications
Structural Analysis and Molecular Interaction
Research has highlighted the structural properties and molecular interactions of compounds closely related to 5-benzyl-2-(cyclopropylamino)-6-methylpyrimidin-4(3H)-one. The crystal structures of similar compounds, like benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine, have been determined, showcasing substantial hydrogen-bonding interactions that lead to layer structures within the crystal architectures (Odell et al., 2007). Additionally, molecules like 2-amino-4-methoxy-6-methylpyrimidine display hydrogen-bonding interactions that form chains of fused rings, further emphasizing the significance of hydrogen bonding in the structural formation of pyrimidine derivatives (Glidewell et al., 2003).
Synthetic Methodologies and Derivatives
Considerable research has been focused on the synthesis methodologies of pyrimidine derivatives. Studies have revealed efficient one-pot syntheses processes for compounds like 2-substituted 6-aminopyrimidin-4(3H)-ones, resulting in various substituted diones and bis-pyrimidin-4(3H)-ones (Harutyunyan et al., 2019). Moreover, the formation of polyfunctional derivatives of isocytosine, such as 2-(2-hydroxyethylamino)-6-methylpyrimidin-4-(3H)-one, and the exploration of their regioselectivity in methylation highlight the chemical versatility and the potential for creating a wide array of functionalized molecules (Erkin & Krutikov, 2006).
Biological Activity and Pharmaceutical Relevance
Research on pyrimidine derivatives has also shed light on their biological activity and potential pharmaceutical applications. For instance, derivatives of 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide have been synthesized and evaluated for their antimicrobial activity against a range of bacteria and fungi, showing promising results and indicating the potential of pyrimidine derivatives in antimicrobial drug development (Vijaya Laxmi et al., 2019).
Mechanism of Action
Target of Action
The primary target of 5-benzyl-2-(cyclopropylamino)-6-methylpyrimidin-4(3H)-one is the dihydrofolate reductase (DHFR) from Plasmodium falciparum . DHFR plays a crucial role in the synthesis of nucleotides and thus, DNA replication. By targeting DHFR, this compound can inhibit the growth and proliferation of Plasmodium falciparum, the parasite responsible for malaria .
Mode of Action
The compound interacts with DHFR through a process known as target guided synthesis . It binds to both wild type and mutant enzymes, showing better binding affinities than the parent compound . The interaction between the compound and the enzyme is enhanced by the introduction of a longer and more hydrophobic side chain on the compound’s 5-benzyl moiety .
Biochemical Pathways
The compound affects the folate pathway, specifically the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF), which is catalyzed by DHFR . By inhibiting DHFR, the compound prevents the synthesis of THF, a crucial cofactor in the synthesis of nucleotides. This leads to a halt in DNA replication and cell division, thereby inhibiting the growth and proliferation of the parasite .
Result of Action
The compound exhibits potent antimalarial activities against both wild type and resistant parasites . Its binding affinities correlate well with these antimalarial activities . The compound’s mode of action results in the inhibition of DNA replication and cell division, leading to the death of the parasite .
Biochemical Analysis
Biochemical Properties
5-benzyl-2-(cyclopropylamino)-6-methylpyrimidin-4(3H)-one plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with enzymes involved in nucleotide metabolism, such as thymidylate synthase and dihydrofolate reductase. These interactions can lead to the inhibition of enzyme activity, affecting the synthesis of nucleotides and subsequently impacting DNA replication and repair processes .
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound can also affect the expression of genes involved in cell cycle regulation, apoptosis, and DNA repair .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, its interaction with thymidylate synthase results in the inhibition of the enzyme’s activity, thereby reducing the synthesis of thymidine monophosphate, a crucial nucleotide for DNA synthesis. Additionally, this compound can modulate gene expression by affecting transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound in in vitro and in vivo studies has revealed potential effects on cellular function, including alterations in cell proliferation and apoptosis .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting tumor growth and reducing inflammation. At higher doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s efficacy plateaus or decreases beyond a certain dosage .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism and clearance from the body. For instance, it is metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolic processes can affect the compound’s bioavailability and efficacy .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It can be transported across cell membranes via active transport mechanisms and distributed to various tissues, including the liver, kidneys, and brain. The compound’s localization and accumulation in specific tissues can influence its therapeutic and toxic effects .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with DNA and nuclear proteins, or to the mitochondria, where it can affect mitochondrial function and energy production .
properties
IUPAC Name |
5-benzyl-2-(cyclopropylamino)-4-methyl-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c1-10-13(9-11-5-3-2-4-6-11)14(19)18-15(16-10)17-12-7-8-12/h2-6,12H,7-9H2,1H3,(H2,16,17,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URZYMLXSINOSHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)NC2CC2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801167588 | |
Record name | 2-(Cyclopropylamino)-6-methyl-5-(phenylmethyl)-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801167588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379811-74-1 | |
Record name | 2-(Cyclopropylamino)-6-methyl-5-(phenylmethyl)-4(3H)-pyrimidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1379811-74-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Cyclopropylamino)-6-methyl-5-(phenylmethyl)-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801167588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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